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Compound of Interest

Compound Name: 2-Methyl-3-heptanol

Cat. No.: B094098

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methyl-3-heptanol, a secondary branched-chain alcohol, possesses distinct olfactory
properties that are of interest in the fields of flavor and fragrance chemistry, as well as in the
study of sensory science and receptor interactions. Understanding its odor profile and
threshold is crucial for its potential applications and for investigating structure-activity
relationships in olfaction. This technical guide provides a comprehensive overview of the known
olfactory properties, odor threshold data of structurally related compounds, and detailed
experimental methodologies for sensory analysis.

Physicochemical Properties of 2-Methyl-3-heptanol

A clear understanding of the physicochemical properties of 2-Methyl-3-heptanol is
fundamental to interpreting its sensory characteristics. These properties influence its volatility,
solubility, and interaction with olfactory receptors.
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Property Value Source

Chemical Formula C8H180 --INVALID-LINK--
CAS Number 18720-62-2 --INVALID-LINK--
Molecular Weight 130.23 g/mol --INVALID-LINK--
Appearance Colorless liquid --INVALID-LINK--
Boiling Point 167.2 °C @ 760 mmHg --INVALID-LINK--
Flash Point 64.2 °C --INVALID-LINK--
Vapor Pressure 0.567 mmHg @ 25°C --INVALID-LINK--

o 2010 mg/L @ 25 °C
Solubility in Water ) --INVALID-LINK--
(experimental)

Olfactory Properties of 2-Methyl-3-heptanol

Direct sensory data for 2-Methyl-3-heptanol is limited in publicly available literature. It is
generally described as having a "strong odor"[1]. To provide a more detailed understanding, a
comparative analysis with structurally similar C8 alcohols is presented.

Odor Profile

While a specific odor descriptor for 2-Methyl-3-heptanol is not well-documented, the odor
profiles of other C8 alcohols suggest it is likely to have fatty, and potentially fruity or green
nuances. The branched-chain structure may also impart a more complex or camphoraceous
note compared to its linear isomers.

Odor Threshold

Quantitative odor threshold data for 2-Methyl-3-heptanol in air or water has not been identified
in the surveyed literature. However, data for related C8 alcohols can provide an approximate
range and context for its likely potency.
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Odor Threshold in .
Compound Type Odor Descriptors
Water (ppb)

Waxy, fatty, citrus,

1-Octanol Primary, linear 0.3-2.6
rose
] Earthy, mushroom,
2-Octanol Secondary, linear 1.1 o
oily, citrus
] Mild, sweet, floral,
2-Ethyl-1-hexanol Primary, branched 400

slightly oily

Note: The odor threshold is the lowest concentration of a compound that is detectable by the

human sense of smell.

Experimental Protocols for Odor Threshold
Determination

The determination of odor thresholds is a critical aspect of sensory science, requiring
standardized methodologies to ensure accuracy and reproducibility. The following protocol
outlines a common approach for determining the detection threshold of a substance in water,
based on the ascending concentration series method.

Protocol: Odor Detection Threshold in Water by
Ascending Concentration Series

1. Panelist Selection and Training:

Select a panel of at least 8-10 individuals.

Screen panelists for olfactory acuity and absence of specific anosmias.

Train panelists to recognize and consistently identify the target odorant.

N

. Sample Preparation:
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Prepare a stock solution of 2-Methyl-3-heptanol in a suitable solvent (e.g., ethanol) if not
readily water-soluble.

Create a series of dilutions in odor-free water, typically in a geometric progression (e.g.,
factor of 2 or 3). The concentration range should span from sub-threshold to clearly
detectable levels.

Prepare blank samples using only the odor-free water.
. Test Procedure (Triangle Test):

Present panelists with a set of three samples (a triangle), where two are identical (either both
blanks or both with the odorant at a specific concentration) and one is different.

The order of presentation of the triangles should be from the lowest to the highest
concentration.

Instruct panelists to identify the "odd" sample in each triangle.

A forced-choice procedure is used, meaning panelists must make a selection even if they are
uncertain.

. Data Analysis:

Record the concentration at which each panelist correctly identifies the odd sample for the
first time and continues to do so at higher concentrations.

The individual threshold is the geometric mean of the last concentration missed and the first
concentration correctly identified.

The group odor threshold is calculated as the geometric mean of the individual thresholds.

Preparation Sensory Testing Data Analysis

Panelist Selection Sample Preparation Triangle Test Presentation Panelist Evaluation Individual Threshold Group Threshold
& Training (Dilution Series) (Ascending Concentrations) (Forced Choice) Determination Calculation
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Click to download full resolution via product page
Odor Threshold Determination Workflow

Olfactory Signaling Pathway

The perception of odorants like 2-Methyl-3-heptanol is initiated by the interaction of the
molecule with olfactory receptors (ORs) located on the cilia of olfactory sensory neurons in the
nasal epithelium. These receptors are G-protein coupled receptors (GPCRs). While the specific
receptor(s) for 2-Methyl-3-heptanol have not been identified, the general signaling cascade is

well-established.

Upon binding of an odorant molecule to its specific OR, a conformational change is induced in
the receptor. This activates the associated G-protein (typically Gaolf), leading to the
dissociation of its subunits. The activated Goolf subunit then stimulates adenylyl cyclase, which
catalyzes the conversion of ATP to cyclic AMP (cAMP). The increase in intracellular cAMP
opens cyclic nucleotide-gated (CNG) ion channels, allowing an influx of cations (primarily Caz*
and Nat). This influx depolarizes the neuron, generating an action potential that is transmitted
to the olfactory bulb in the brain for further processing and perception of the odor.
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General Olfactory Signaling Cascade
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Conclusion

While 2-Methyl-3-heptanol is a compound of interest for its olfactory properties, there is a
notable lack of specific sensory data in the current scientific literature. Its "strong odor"
suggests a low odor threshold, a characteristic that warrants further investigation through
standardized sensory analysis. The provided experimental protocol offers a framework for such
studies. Furthermore, elucidating the specific olfactory receptors that bind to 2-Methyl-3-
heptanol would provide valuable insights into the molecular basis of its odor perception and
contribute to a deeper understanding of structure-odor relationships. The information compiled
in this guide serves as a foundational resource for researchers and professionals seeking to
explore the sensory world of this and other related branched-chain alcohols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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